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Cat. No.: B1211115 Get Quote

An In-depth Technical Guide to the Safe Handling and Disposal of 1,8-Dichlorooctane

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Dichlorooctane is a chlorinated hydrocarbon with the chemical formula C8H16Cl2.[1] It is

a colorless to pale-yellow liquid that is insoluble in water but miscible with most organic

solvents.[2] This compound serves as a versatile building block in organic synthesis and finds

applications in the preparation of various materials, including biosensors and polymeric

membranes.[3][4] Due to its chemical nature, proper understanding of its hazards, coupled with

strict adherence to safety, handling, and disposal protocols, is imperative to ensure the well-

being of laboratory personnel and to minimize environmental impact.

This guide provides comprehensive information on the safe management of 1,8-
Dichlorooctane in a research and development setting.

Hazard Identification and Classification
1,8-Dichlorooctane is classified as a hazardous substance. The primary hazards associated

with this chemical are skin irritation, serious eye irritation, and potential respiratory irritation.[5]

It is harmful if swallowed or inhaled.[2]

GHS Hazard Statements:
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H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5]

H411: Toxic to aquatic life with long lasting effects.[6]

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheet (SDS).

[5][7] Key precautions include avoiding breathing vapors, washing skin thoroughly after

handling, wearing appropriate personal protective equipment, and avoiding release to the

environment.[6][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,8-Dichlorooctane is presented in

the table below for easy reference.
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Property Value Source(s)

Molecular Formula C8H16Cl2 [1][3][7][8][9]

Molecular Weight 183.12 g/mol [1][7][8][10]

Appearance
Clear, colorless to pale-yellow

liquid
[2][3]

Odor
Slight, distinct, sweet-

chlorinated odor
[2]

Melting Point -8 °C [2][3][9]

Boiling Point 241-244 °C at 760 mmHg [2][3]

Flash Point >110 °C (closed cup) [2]

Density 1.025 - 1.07 g/cm³ at 20-25 °C [2][3][9]

Vapor Pressure 0.047 - 0.057 mmHg at 25 °C [2][3][7][9]

Solubility in Water Insoluble (0.17 g/L at 20 °C) [2][3][7][9]

Partition Coefficient (log Pow) 3.8 - 5.5 [2][3]

Safe Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.[2][7]

Explosion-proof equipment should be used to prevent ignition from static discharge.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 1,8-
Dichlorooctane:
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PPE Specification Source(s)

Eye Protection
Safety goggles with side-

shields or a face shield.
[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).
[2]

Skin and Body Protection
Lab coat, long sleeves, and

closed-toe footwear.
[2]

Respiratory Protection

If ventilation is inadequate, use

an air-purifying respirator with

an organic vapor cartridge.

[2]

Storage
Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.[2][7]

Keep containers tightly closed to prevent leakage and evaporation.[2][7]

Store away from incompatible materials such as strong oxidizing agents and alkali metals.[2]

First Aid Measures
In the event of exposure to 1,8-Dichlorooctane, the following first aid procedures should be

followed immediately.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the affected person to

fresh air. If breathing is difficult,

provide oxygen. Seek

immediate medical attention if

symptoms persist.

[2][7][11]

Skin Contact

Remove contaminated clothing

and wash the skin gently with

soap and copious amounts of

water for at least 15 minutes.

Get medical attention for

persistent irritation.

[2][7][11][12][13]

Eye Contact

Rinse cautiously with running

water for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

[2][7][11][12][13]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[2][7][12]

Accidental Release Measures
In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.

[2] Avoid breathing vapors.[2] Absorb the spill with an inert material such as sand, earth, or

vermiculite and collect it into a suitable, labeled container for chemical waste.[2] Do not use

combustible materials like sawdust.[2] The spill area should then be washed with detergent and

water.[2] Prevent the spill from entering sewers or waterways.[2]
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Disposal Guidelines
Disposal of 1,8-Dichlorooctane and its containers must be carried out in accordance with

local, regional, national, and international regulations.[2][7]

Waste Chemical: 1,8-Dichlorooctane should be disposed of as hazardous waste.

Incineration in a controlled facility is the preferred method.[2] Contact a licensed chemical

waste disposal contractor for proper disposal.

Contaminated Packaging: Empty containers should be triple-rinsed, with the first rinse

collected as hazardous waste.[14] After thorough rinsing and air-drying, the container can be

disposed of through a hazardous waste collection system.[2][14]

Experimental Protocols and Workflows
General Handling Workflow
The following diagram illustrates a general workflow for safely handling hazardous chemicals

like 1,8-Dichlorooctane.
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Review Safety Data Sheet (SDS)

Don Appropriate Personal
Protective Equipment (PPE)

Work in a Ventilated Area
(e.g., Fume Hood)

Handle with Care
Avoid Inhalation, Ingestion, and Skin/Eye Contact

Store Properly in a Labeled,
Tightly Closed Container

Clean Work Area and
Decontaminate Equipment

Dispose of Waste According to
Institutional and Regulatory Guidelines

Remove and Properly Store/Dispose of PPE
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Caption: General workflow for handling hazardous chemicals.

First Aid Decision Tree for Exposure
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This diagram provides a decision-making framework for first aid in case of exposure to 1,8-
Dichlorooctane.

Exposure to 1,8-Dichlorooctane

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air.
Seek Medical Attention.

Yes

Remove Contaminated Clothing.
Wash with Soap and Water for 15 min.

Yes

Rinse Eyes with Water for 15 min.
Seek Immediate Medical Attention.

Yes

Do NOT Induce Vomiting.
Rinse Mouth. Seek Immediate Medical Attention.

Yes

Click to download full resolution via product page

Caption: First aid decision tree for 1,8-Dichlorooctane exposure.

Chemical Waste Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of chemical waste.
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Chemical Waste Generated

Is the Waste Container Properly Labeled?

Label with Contents, Hazards, and Date

No

Is the Container Securely Closed?

Yes

Close the Container Tightly

No

Store in a Designated Hazardous Waste
Accumulation Area

Yes

Arrange for Pickup by a Licensed
Waste Disposal Contractor

Click to download full resolution via product page

Caption: Workflow for chemical waste disposal.

Conclusion
1,8-Dichlorooctane is a valuable chemical intermediate in research and development.

However, its potential hazards necessitate a thorough understanding and implementation of
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stringent safety protocols. By adhering to the guidelines outlined in this document, researchers

can minimize risks, ensure a safe working environment, and protect the environment. Always

consult the most current Safety Data Sheet (SDS) for 1,8-Dichlorooctane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,8-Dichlorooctane [webbook.nist.gov]

2. 1,8-Dichlorooctane MSDS/SDS | Supplier & Distributor [histry-chem.com]

3. 1,8-Dichlorooctane｜lookchem [lookchem.com]

4. 1,8-Dichlorooctane | 2162-99-4 [chemicalbook.com]

5. 1,8-Dichlorooctane | C8H16Cl2 | CID 75102 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 1,8-Dichlorooctane | 2162-99-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. 1,8-Dichlorooctane - Safety Data Sheet [chemicalbook.com]

8. 1,8-Dichlorooctane (CAS 2162-99-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

9. chembk.com [chembk.com]

10. scbt.com [scbt.com]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

12. First Aid - Chemical Poisoning [moh.gov.sa]

13. What You Can Do | Poison Help [poisonhelp.hrsa.gov]

14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [1,8-Dichlorooctane safety, handling, and disposal
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211115#1-8-dichlorooctane-safety-handling-and-
disposal-guidelines]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/product/b1211115?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C2162994&Mask=200
https://www.histry-chem.com/knowledge/information/1-8-dichlorooctane-msds.html
https://www.lookchem.com/ProductWholeProperty_LCPL272792.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5228474.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dichlorooctane
https://www.tcichemicals.com/IN/en/p/D1012
https://www.tcichemicals.com/IN/en/p/D1012
https://www.chemicalbook.com/msds/1-8-dichlorooctane.htm
https://www.chemeo.com/cid/24-749-4/1-8-Dichlorooctane
https://www.chemeo.com/cid/24-749-4/1-8-Dichlorooctane
https://www.chembk.com/en/chem/1,8-dichlorooctane
https://www.scbt.com/p/1-8-dichlorooctane-2162-99-4
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://poisonhelp.hrsa.gov/what-you-can-do
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1211115#1-8-dichlorooctane-safety-handling-and-disposal-guidelines
https://www.benchchem.com/product/b1211115#1-8-dichlorooctane-safety-handling-and-disposal-guidelines
https://www.benchchem.com/product/b1211115#1-8-dichlorooctane-safety-handling-and-disposal-guidelines
https://www.benchchem.com/product/b1211115#1-8-dichlorooctane-safety-handling-and-disposal-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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